Cas no 2223-96-3 (Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate)

Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate structure
2223-96-3 structure
Product Name:Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
CAS No:2223-96-3
MF:C9H11ClN2O2S
MW:246.713839769363
CID:272119
PubChem ID:97413
Update Time:2025-04-19

Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylicacid, 4-chloro-2-(ethylthio)-, ethyl ester
    • ethyl 4-chloro-2-ethylsulfanylpyrimidine-5-carboxylate
    • ethyl 6-amino-2-thioxo-1,2-dihydropyrimidine-5-carboxylate
    • 2-Aethylmercapto-4-chlor-pyrimidin-5-carbonsaeure-aethylester
    • 2-ethylsulfanyl-4-chloro-pyrimidine-5-carboxylic acid ethyl ester
    • 4-Chlor-2-ethylmercapto-pyrimidin-5-carbonsaeure-ethylester
    • 4-chloro-2-ethylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
    • 5-CARBETHOXY-4-CHLORO-2-ETHYLMERCAPTOPYRIMIDINE
    • CS-0005856
    • NSC-122025
    • Ethyl4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
    • ETHYL 4-CHLORO-2-(ETHYLTHIO)-5-PYRIMIDINECARBOXYLATE
    • A18471
    • Methyl 4-chloro-2-methylthio-5-pyrimidinecarboxylate
    • 5-Carbethoxy-2-ethylmercapto-4-chloropyrimidine
    • SCHEMBL7017546
    • DTXSID20944876
    • 2223-96-3
    • NSC122025
    • AI3-50448
    • SB58136
    • NSC 122025
    • 5-Pyrimidinecarboxylic acid, 4-chloro-2-(ethylthio)-, ethyl ester
    • AKOS022178112
    • ethyl 4-chloro-2-(ethylsulfanyl)pyrimidine-5-carboxylate
    • Inchi： 1S/C9H11ClN2O2S/c1-3-14-8(13)6-5-11-9(15-4-2)12-7(6)10/h5H,3-4H2,1-2H3
    • InChI Key： LHLXRHNNXBXIBM-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=NC(=N1)SCC)C(=O)OCC

Computed Properties

  • Exact Mass: 246.02300
  • Monoisotopic Mass: 246.0229765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • PSA: 77.38000
  • LogP: 2.41870

Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:2223-96-3)Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
Order Number:A18471
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:06
Price ($):196.0
Email:sales@amadischem.com

Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate Related Literature

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Amadis Chemical Company Limited
(CAS:2223-96-3)Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
A18471
Purity:99%
Quantity:1g
Price ($):196.0
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